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Compound of Interest

Compound Name: Edaglitazone

Cat. No.: B1671095

For Research Use Only

Introduction

Edaglitazone is a potent and selective agonist of peroxisome proliferator-activated receptor-
gamma (PPARYy), with an EC50 of 35.6 nM.[1][2] It also shows activity as a PPARa agonist at
higher concentrations (EC50 of 1053 nM).[1] This compound is frequently utilized in metabolic
disease research, particularly in studies related to diabetes and obesity, due to its insulin-
sensitizing and anti-hyperglycemic properties. Accurate and consistent preparation of
Edaglitazone stock solutions is critical for obtaining reproducible experimental results. This
document provides a detailed standard operating procedure (SOP) for the preparation, storage,
and handling of Edaglitazone stock solutions for research applications.

Physicochemical and Biological Properties

A summary of the key properties of Edaglitazone is provided in the table below.
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Property Value Reference
Molecular Weight 464.56 g/mol

Molecular Formula C24H20N204S2

CAS Number 213411-83-7

Appearance Solid

Purity >98% (HPLC)

Biological Activity

Potent and selective PPARy

agonist

EC50

PPARYy: 35.6 nM, PPARaQ:
1053 nM

Materials and Equipment

3.1. Reagents:

o Edaglitazone powder (purity >98%)

o Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

3.2. Equipment:

o Calibrated analytical balance

o Laminar flow hood or biological safety cabinet

o \ortex mixer

o Pipettes (P1000, P200, P20) and sterile, nuclease-free pipette tips

» Sterile, conical-bottom polypropylene centrifuge tubes (e.g., 1.5 mL, 15 mL, 50 mL)

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves
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Experimental Protocol: Stock Solution Preparation

This protocol describes the preparation of a 10 mM Edaglitazone stock solution in DMSO.
4.1. Pre-preparation:

» Bring the Edaglitazone powder and anhydrous DMSO to room temperature before use.
e Prepare a sterile work area within a laminar flow hood or biological safety cabinet.

o Label all tubes clearly with the compound name, concentration, solvent, and date of
preparation.

4.2. Weighing the Compound:
o Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance.

o Carefully weigh the desired amount of Edaglitazone powder into the tube. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.646 mg of Edaglitazone (Molecular
Weight = 464.56 g/mol ).

4.3. Dissolution:

o Add the appropriate volume of anhydrous DMSO to the tube containing the Edaglitazone
powder. To continue the example, add 1 mL of DMSO to the 4.646 mg of Edaglitazone.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. Visually inspect the solution to ensure there are no visible particles.

4.4. Aliquoting and Storage:

e Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 20-100
pL) in sterile polypropylene microcentrifuge tubes. This minimizes freeze-thaw cycles which
can degrade the compound.

» Store the aliquots under the appropriate conditions as outlined in the table below.
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Storage Condition Shelf Life
-80°C 6 months
-20°C 1 month

Note: For long-term storage, -80°C is recommended.

Safety Precautions

Standard laboratory safety practices should be followed when handling Edaglitazone and
DMSO.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

o Handle the Edaglitazone powder in a well-ventilated area or a chemical fume hood to avoid
inhalation.

 DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the
skin. Avoid direct contact.

o Consult the Safety Data Sheet (SDS) for Edaglitazone for comprehensive safety
information.

Visualization of the Workflow

The following diagram illustrates the key steps in the preparation of the Edaglitazone stock

solution.
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Caption: Workflow for Edaglitazone Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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